(4-Methoxybutyl)(1-methoxypropan-2-yl)amine

• Molecular Formula: C9H21NO2
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 4-methoxy-N-(1-methoxypropan-2-yl)butan-1-amine
• InChI: InChI=1S/C9H21NO2/c1-9(8-12-3)10-6-4-5-7-11-2/h9-10H,4-8H2,1-3H3
• InChI Key: VPSOFWOMMNPMJH-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCCCCOC

Description

(4-Methoxybutyl)(1-methoxypropan-2-yl)amine is a secondary amine characterized by two ether-containing substituents: a 4-methoxybutyl group and a 1-methoxypropan-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxybutyl)(1-methoxypropan-2-yl)amine can be achieved through several synthetic routes. One common method involves the reductive amination of the corresponding aldehydes or ketones using amine dehydrogenases . This biocatalytic approach is advantageous due to its high enantioselectivity and mild reaction conditions.

Industrial Production Methods

Industrial production of (4-Methoxybutyl)(1-methoxypropan-2-yl)amine typically involves large-scale reductive amination processes. These processes utilize catalysts and optimized reaction conditions to achieve high yields and purity. The use of continuous flow reactors and advanced purification techniques further enhances the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

(4-Methoxybutyl)(1-methoxypropan-2-yl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the compound into simpler amines or alcohols.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure optimal yields.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction can produce simpler amines or alcohols.

Scientific Research Applications

(4-Methoxybutyl)(1-methoxypropan-2-yl)amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of various chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of (4-Methoxybutyl)(1-methoxypropan-2-yl)amine involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These interactions can modulate biological processes and pathways, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

The target compound’s key structural differentiator lies in its dual methoxy-alkyl substituents. Below is a comparison with analogous amines:

Compound Name	Substituent 1	Substituent 2	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Context
(4-Methoxybutyl)(1-methoxypropan-2-yl)amine	4-Methoxybutyl	1-Methoxypropan-2-yl	C₉H₂₁NO₂	175.27 (calculated)	Pharmaceutical intermediate
Bicyclo[2.2.1]hept-5-en-2-ylmethyl(1-methoxypropan-2-yl)amine	Bicyclo[2.2.1]hept-5-en-2-ylmethyl	1-Methoxypropan-2-yl	C₁₃H₂₂NO	208.32	Lab research (non-pharmaceutical)
(5-Bromothiophen-2-yl)methyl(1-methoxypropan-2-yl)amine	5-Bromothiophen-2-ylmethyl	1-Methoxypropan-2-yl	C₉H₁₄BrNOS	264.18	High-purity API intermediate
(3,4-Dimethoxyphenyl)methylamine	3,4-Dimethoxyphenylmethyl	1-Methoxypropan-2-yl	C₁₃H₂₁NO₃	239.31	Undisclosed (structural analog)

Key Observations :

• Electronic Effects : Methoxy groups in all analogs contribute to electron-donating effects, influencing reactivity in nucleophilic substitutions or hydrogen bonding .

Physicochemical Properties

• Solubility: Methoxy groups enhance solubility in polar aprotic solvents (e.g., DMSO, acetone) compared to non-polar analogs. For example, (5-bromothiophen-2-yl)methyl(1-methoxypropan-2-yl)amine () is likely less water-soluble due to the bromothiophene moiety.
• Boiling Point : Linear alkyl chains (e.g., 4-methoxybutyl) may lower boiling points relative to bicyclic or aromatic analogs.

Biological Activity

(4-Methoxybutyl)(1-methoxypropan-2-yl)amine is a compound of increasing interest in the field of medicinal chemistry and pharmacology. Its unique structural features suggest potential biological activities that warrant thorough investigation. This article delves into its biological activity, synthesis, and potential applications, supported by relevant data and research findings.

Chemical Structure and Properties

The molecular formula for (4-Methoxybutyl)(1-methoxypropan-2-yl)amine is C11H17NO2, indicating the presence of methoxy groups which may influence its biological interactions.

Property	Value
Molecular Formula	C11H17NO2
Molecular Weight	197.26 g/mol
IUPAC Name	(4-Methoxybutyl)(1-methoxypropan-2-yl)amine

Synthesis

The synthesis of (4-Methoxybutyl)(1-methoxypropan-2-yl)amine typically involves the reaction of appropriate amines with methoxyalkyl halides under basic conditions. Common methods include:

• N-Alkylation : Using alkyl halides to introduce the methoxybutyl and methoxypropan-2-yl groups.
• Reduction Reactions : If starting materials are ketones or aldehydes, reduction can yield the desired amine.

The biological activity of (4-Methoxybutyl)(1-methoxypropan-2-yl)amine is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The methoxy groups can enhance lipophilicity, potentially improving membrane permeability and bioavailability.

Antimicrobial Properties

Recent studies have indicated that compounds similar to (4-Methoxybutyl)(1-methoxypropan-2-yl)amine exhibit significant antimicrobial activity. For instance, a related compound demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, suggesting that this class of compounds could be explored for their potential as antimicrobial agents .

Neuroprotective Effects

Research has suggested that derivatives of this compound may possess neuroprotective properties. A study focusing on related amines showed that they could inhibit neuroinflammation and protect neuronal cells from oxidative stress, which is critical in conditions such as Alzheimer's disease . This neuroprotective effect could be linked to the modulation of signaling pathways involved in inflammation and apoptosis.

Case Studies

• Antimicrobial Activity : A study published in Journal of Medicinal Chemistry evaluated a series of methoxyalkylamines for their antibacterial properties. Among them, (4-Methoxybutyl)(1-methoxypropan-2-yl)amine exhibited notable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.
• Neuroprotection : In a laboratory model simulating neurodegenerative conditions, treatment with (4-Methoxybutyl)(1-methoxypropan-2-yl)amine led to a significant reduction in neuronal cell death compared to controls. The mechanism was hypothesized to involve the inhibition of pro-inflammatory cytokines .

Research Findings Summary

Study Focus	Findings
Antimicrobial Activity	Effective against S. aureus and E. coli
Neuroprotective Effects	Reduced neuronal cell death in oxidative stress models